Cas no 89283-50-1 (2-Pyrimidinamine, 4-chloro-N-methyl-5-nitro-)

2-Pyrimidinamine, 4-chloro-N-methyl-5-nitro- structure
89283-50-1 structure
Product Name:2-Pyrimidinamine, 4-chloro-N-methyl-5-nitro-
CAS No:89283-50-1
MF:C5H5ClN4O2
MW:188.571799039841
CID:3162753
PubChem ID:87741977
Update Time:2025-04-21

2-Pyrimidinamine, 4-chloro-N-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-chloro-N-methyl-5-nitro-
    • SCHEMBL4879733
    • 89283-50-1
    • 4-Chloro-N-methyl-5-nitro-2-pyrimidinamine
    • SB56756
    • DTXSID101265561
    • 4-Chloro-N-methyl-5-nitropyrimidin-2-amine
    • Inchi: 1S/C5H5ClN4O2/c1-7-5-8-2-3(10(11)12)4(6)9-5/h2H,1H3,(H,7,8,9)
    • InChI Key: OHQVGJPBCGCWDR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NC(=N1)NC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 188.0101031Da
  • Monoisotopic Mass: 188.0101031Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 83.6Ų
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